Cas no 2229211-50-9 (5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2229211-50-9
• MF: C₁₁H₆ClF₂NO₄
• MW: 289.619449138641
• CID: 6597908
• PubChem ID: 165629918
• Update Time: 2025-05-21

5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid
• 2229211-50-9
• EN300-1956073
• 5-[5-chloro-2-(difluoromethoxy)phenyl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H6ClF2NO4/c12-5-1-2-8(18-11(13)14)6(3-5)9-7(10(16)17)4-15-19-9/h1-4,11H,(H,16,17)
• InChI Key： LOYPJMJNNWBRFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1=C(C(=O)O)C=NO1)OC(F)F

Computed Properties

• Exact Mass: 288.9953417g/mol
• Monoisotopic Mass: 288.9953417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid (CAS No. 2229211-50-9)

5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid (CAS No. 2229211-50-9) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique oxazole-carboxylic acid backbone and difluoromethoxy substituent, exhibits versatile chemical properties that make it valuable for research and development. Its molecular structure combines a chlorophenyl group with a 1,2-oxazole ring, offering a balance of reactivity and stability, which is crucial for various applications.

The synthesis of 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions, including cyclization and functional group transformations. Researchers often explore its potential as an intermediate in the development of novel bioactive molecules, particularly in drug discovery. The presence of the difluoromethoxy group enhances its metabolic stability, a feature highly sought after in medicinal chemistry. This compound is also being studied for its potential role in crop protection formulations, where its unique structure could contribute to the development of next-generation agrochemicals.

In recent years, the demand for fluorinated compounds like 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid has surged due to their applications in precision medicine and sustainable agriculture. Fluorine incorporation is known to improve the bioavailability and efficacy of pharmaceutical agents, making this compound a subject of intense research. Additionally, its potential as a building block for heterocyclic chemistry has sparked interest among synthetic chemists aiming to create libraries of structurally diverse molecules for high-throughput screening.

The physicochemical properties of 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid include moderate solubility in polar organic solvents, which facilitates its use in various reaction conditions. Its stability under ambient conditions makes it suitable for long-term storage and transportation, a critical factor for industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity, ensuring compliance with industry standards.

From a commercial perspective, 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid is available in limited quantities, primarily for research purposes. Suppliers often highlight its role in drug discovery pipelines and agrochemical innovation, catering to the growing demand for specialized intermediates. The compound’s CAS No. 2229211-50-9 serves as a unique identifier, enabling precise tracking in global chemical databases and regulatory frameworks.

Environmental and safety considerations for 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid are aligned with standard laboratory practices. While it is not classified as hazardous under current regulations, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to minimize exposure. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines on storage, disposal, and emergency procedures.

The future prospects of 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid are closely tied to advancements in fluorine chemistry and heterocyclic synthesis. As the pharmaceutical industry continues to explore targeted therapies, compounds like this are expected to play a pivotal role in the design of small-molecule inhibitors and enzyme modulators. Similarly, in agrochemistry, its derivatives could contribute to the development of eco-friendly pesticides with reduced environmental impact.

In summary, 5-5-chloro-2-(difluoromethoxy)phenyl-1,2-oxazole-4-carboxylic acid (CAS No. 2229211-50-9) represents a promising chemical entity with broad applicability across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable asset for researchers aiming to address challenges in human health and agricultural sustainability. As innovation in chemical synthesis progresses, this compound is poised to remain at the forefront of cutting-edge research and industrial applications.